Cas no 61784-38-1 (1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)-)

1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)- structure
61784-38-1 structure
Product Name:1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)-
CAS No:61784-38-1
MF:C8H14O3
MW:158.194962978363
CID:466266
PubChem ID:12296890
Update Time:2025-04-19

1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)-
    • 1-(2-methyl-1,3-dioxolan-2-yl)butan-1-one
    • 61784-38-1
    • DTXSID30485705
    • Inchi: 1S/C8H14O3/c1-3-4-7(9)8(2)10-5-6-11-8/h3-6H2,1-2H3
    • InChI Key: AWJWSHVFLJXJKC-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C)C(CCC)=O

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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